3-fluoro-N,N-dimethyl-5-nitroaniline

• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol
• IUPAC Name: 3-fluoro-N,N-dimethyl-5-nitroaniline
• InChI: InChI=1S/C8H9FN2O2/c1-10(2)7-3-6(9)4-8(5-7)11(12)13/h3-5H,1-2H3
• InChI Key: STZULUJTNUENBF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC(=C1)F)[N+](=O)[O-]

Description

3-Fluoro-N,N-dimethyl-5-nitroaniline is a high-purity, multisubstituted aniline derivative offered for chemical research and development. This compound is part of the nitroaniline family, which are recognized as simple organic systems with high molecular dipole moments and polarizabilities, making them excellent candidates for a wide range of piezoelectric and photonic applications . The specific substitution pattern on the benzene ring, featuring a strong electron-withdrawing nitro group (-NO₂) and a fluorine atom alongside the electron-donating dimethylamino group (-N(CH₃)₂), creates a push-pull electronic structure. This architecture is frequently engineered to form charge-transfer molecular crystals that can crystallize in non-centrosymmetric space groups, a prerequisite for properties like piezoelectricity and second-order nonlinear optics . While the exact crystal structure of this specific isomer requires further study, related N,N-dimethylnitroaniline crystals are known to exhibit remarkable properties, including superplasticity and superelasticity, which are of great importance for applications in flexible bioelectronics, mechanical actuators, and organic photonics . As a research chemical, 3-fluoro-N,N-dimethyl-5-nitroaniline serves as a valuable precursor for synthesizing more complex pharmaceutical intermediates and functional materials. The presence of the fluorine atom is particularly significant in medicinal chemistry and agrochemical development, as it can dramatically alter a compound's biological activity, metabolic stability, and binding affinity . This product is intended for laboratory research purposes only by qualified personnel. It is not for diagnostic or therapeutic use, nor for administration to humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N,N-dimethyl-5-nitroaniline typically involves a multi-step process:

Amination: The nitro group is then reduced to an amine group using reducing agents like iron powder and hydrochloric acid.

Methylation: Finally, the amine group is methylated using methyl iodide in the presence of a base like potassium carbonate to yield the desired compound

Industrial Production Methods

In an industrial setting, the production of 3-fluoro-N,N-dimethyl-5-nitroaniline follows similar steps but on a larger scale. The process involves:

Continuous Flow Nitration: Utilizing continuous flow reactors to ensure efficient and controlled nitration.

Catalytic Hydrogenation: Employing catalytic hydrogenation for the reduction of the nitro group to an amine group.

Automated Methylation: Using automated systems for the methylation step to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-N,N-dimethyl-5-nitroaniline undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Electrophilic Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation, nitration, and sulfonation.

Nucleophilic Substitution: The fluoro group can be replaced by nucleophiles like hydroxide ions or amines

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Electrophilic Substitution: Halogens (Cl2, Br2), nitric acid (HNO3), sulfuric acid (H2SO4).

Nucleophilic Substitution: Sodium hydroxide (NaOH), ammonia (NH3).

Major Products

Reduction: 3-fluoro-N,N-dimethyl-5-aminoaniline.

Electrophilic Substitution: Various halogenated, nitrated, or sulfonated derivatives.

Nucleophilic Substitution: Substituted anilines with different nucleophiles.

Scientific Research Applications

3-Fluoro-N,N-dimethyl-5-nitroaniline has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: Investigated for its potential use in the development of new drugs due to its unique chemical properties.

Materials Science: Employed in the production of dyes, pigments, and other materials with specific electronic properties

Mechanism of Action

The mechanism of action of 3-fluoro-N,N-dimethyl-5-nitroaniline involves its interaction with various molecular targets:

Nitro Group Reduction: The nitro group can be reduced to an amine group, which can then participate in further chemical reactions.

Electrophilic and Nucleophilic Interactions: The compound can undergo electrophilic and nucleophilic reactions due to the presence of the nitro and fluoro groups, respectively

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 5-Nitro-2-fluoroaniline vs. 2-Nitro-5-fluoroaniline

A study comparing 5-nitro-2-fluoroaniline and 2-nitro-5-fluoroaniline highlights the impact of substituent positioning. Key findings include:

• Spectroscopic Differences : The nitro group at position 5 (meta to fluorine) in 5-nitro-2-fluoroaniline results in distinct IR and NMR profiles compared to the ortho-nitro isomer (2-nitro-5-fluoroaniline). These differences arise from altered electron delocalization and hydrogen bonding .
• Molecular Docking : The meta-nitro isomer exhibits stronger binding affinity in computational docking studies, suggesting enhanced biological activity in drug design contexts .

Substituent Variants: Trifluoromethyl and Methyl Derivatives

3-Trifluoromethyl-N,N-dimethyl-4-nitroaniline (CAS 41512-62-3)

• Structural Features : Replaces the fluoro group with a trifluoromethyl (-CF₃) group at position 3 and positions the nitro group at position 4.
• However, steric hindrance from -CF₃ may reduce reactivity in electrophilic substitutions .

2-Fluoro-3-methyl-6-nitroaniline (CAS 1261676-68-9)

• Structural Features : Features a methyl group at position 3 and nitro at position 6.
• Applications: Methyl groups enhance thermal stability, making this compound suitable for high-temperature synthetic processes. The absence of an N,N-dimethyl group reduces steric bulk, facilitating reactions at the amino site .

Functional Group Modifications: N,N-Dimethyl vs. Non-Alkylated Amines

3-Fluoro-4-nitroaniline (CAS 2369-13-3)

• Structural Features : Lacks the N,N-dimethyl group, with nitro at position 4 and fluoro at position 3.
• Reactivity : The free -NH₂ group participates in diazotization and coupling reactions, unlike the target compound’s tertiary amine. However, the primary amine is prone to oxidation, limiting its stability .

Complex Derivatives: DFNA (2,6-Dichlorobenzylidene-4-fluoro-3-nitroaniline)

• Structural Features : Incorporates a benzylidene group at position 2 and chlorine substituents.
• Unique Properties : DFNA exhibits dual mechanical properties (elasticity and thermosalience) due to anisotropic crystal packing. The nitro and fluoro groups contribute to π-π and dipolar interactions, enabling strain-induced bending without fracture .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications	Reference
3-Fluoro-N,N-dimethyl-5-nitroaniline	C₈H₁₀FN₃O₂	199.17 (calculated)	-N(CH₃)₂ (1), -F (3), -NO₂ (5)	Potential ligand in Pd-catalyzed reactions; nitro group enables further reduction to amines
5-Nitro-2-fluoroaniline	C₆H₅FN₂O₂	156.11	-NH₂ (1), -F (2), -NO₂ (5)	Stronger molecular docking affinity
3-Trifluoromethyl-N,N-dimethyl-4-nitroaniline	C₉H₉F₃N₂O₂	234.18	-CF₃ (3), -NO₂ (4)	Enhanced lipophilicity for drug design
3-Fluoro-4-nitroaniline	C₆H₅FN₂O₂	156.11	-NH₂ (1), -F (3), -NO₂ (4)	Diazotization applications; oxidation-sensitive
DFNA	C₁₃H₈Cl₂FNO₂	320.12	-Cl (2,6), -F (4), -NO₂ (3)	Elastic and thermosalient crystalline material